Cas no 2198-61-0 (isoamyl caproate)

• Product Name: isoamyl caproate
• CAS No: 2198-61-0
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• MDL: MFCD00027280
• CID: 42596
• PubChem ID: 87570555
• Update Time: 2025-07-19

isoamyl caproate Chemical and Physical Properties

Names and Identifiers

• isoamyl caproate
• n-Caproic acid isoamyl ester
• Isoamyl Hexanoate
• Isoamyl Hexanoate (contains 2-Methylbutyl Hexanoate)
• 3-methylbutyl hexanoate
• Isopentyl hexanoate
• Caproic acid isopentyl ester
• hexanoic acid isopentyl ester
• hexanoic acid,3-methylbutyl ester
• Hexansaeure-isopentylester
• IsoaMyl hexanoate
• Isopentyl alcohol,hexanoate
• Isopentyl caproate
• Isopentyl-n-hexanoate
• γ-Methylbutyl hexanoate
• Hexanoic Acid Isoamyl Ester (contains 2-Methylbutyl Hexanoate)
• Hexanoic Acid Isopentyl Ester (contains 2-Methylbutyl Hexanoate)
• Isopentyl Hexanoate (contains 2-Methylbutyl Hexanoate)
• Hexanoic Acid Isoamyl Ester
• Hexanoic acid 3-methylbutyl ester

• MDL： MFCD00027280
• Inchi： 1S/C11H22O2/c1-4-5-6-7-11(12)13-9-8-10(2)3/h10H,4-9H2,1-3H3
• InChI Key： XVSZRAWFCDHCBP-UHFFFAOYSA-N
• SMILES： CCCCCC(OCCC(C)C)=O

Computed Properties

• Exact Mass: 186.16200
• Monoisotopic Mass: 186.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless liquid with apple and pineapple like aroma
• Density: 0.86
• Melting Point: -47°C (estimate)
• Boiling Point: 98°C/10mmHg(lit.)
• Flash Point: 185 ºF
• Refractive Index: 1.42
• PSA: 26.30000
• LogP: 3.15600
• FEMA: 2075
• Solubility: Soluble in ethanol \ non-volatile oil and mineral oil, insoluble in propylene glycol \ water and glycerol

isoamyl caproate Security Information

• Prompt：warning
• Hazard Statement： H227-H316
• Warning Statement： P210-P280-P332+P313-P370+P378-P403+P235-P501
• WGK Germany：2
• Safety Instruction： 24/25
• RTECS：MO8389300
• Storage Condition：Keep it tightly closed. Keep away from high temperature and open fire.
• Packing Group：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on isoamyl caproate

Isoamyl Caproate (CAS No. 2198-61-0): A Versatile Ester in Flavor and Fragrance Applications

Isoamyl caproate, also known as isopentyl hexanoate (CAS No. 2198-61-0), is a naturally occurring ester widely used in the flavor and fragrance industries. This compound belongs to the family of fruit esters, characterized by its sweet, fruity aroma reminiscent of apples, bananas, and pineapples. Its chemical structure consists of isoamyl alcohol and caproic acid, which contribute to its unique olfactory and gustatory properties. The demand for natural flavors and sustainable fragrance ingredients has surged in recent years, making isoamyl caproate a focal point for researchers and manufacturers alike.

The synthesis of isoamyl caproate typically involves the esterification of isoamyl alcohol with caproic acid, often catalyzed by enzymes or acids. This process aligns with the growing trend toward green chemistry and biocatalysis, as consumers increasingly prioritize eco-friendly products. In the food industry, isoamyl caproate is classified as a GRAS (Generally Recognized as Safe) substance by the FDA, ensuring its safety for use in food additives and beverage flavorings. Its compatibility with vegan and plant-based formulations further enhances its appeal in modern markets.

Beyond its role in flavors, isoamyl caproate is a key ingredient in perfumery. Its ability to blend seamlessly with other aroma compounds makes it a staple in fruity, floral, and gourmand fragrances. Perfumers value its stability and longevity, which are critical for luxury perfumes and personal care products. Recent studies have also explored its potential in pheromone-based attractants for sustainable pest control, tapping into the rising interest in biodegradable alternatives to synthetic pesticides.

The global market for isoamyl caproate is driven by trends such as clean-label products and natural cosmetics. Consumers frequently search for terms like "natural banana flavor", "fruit ester uses", and "safe fragrance ingredients", reflecting a demand for transparency and sustainability. Analytical techniques like GC-MS (Gas Chromatography-Mass Spectrometry) are employed to ensure the purity and quality of isoamyl caproate, addressing concerns about allergens and synthetic contaminants.

In conclusion, isoamyl caproate (CAS No. 2198-61-0) exemplifies the intersection of science and sensory innovation. Its applications span food technology, fragrance design, and green chemistry, making it a compound of enduring relevance. As industries pivot toward natural and sustainable solutions, this ester will likely remain a cornerstone of flavor and fragrance development.